Cas no 31652-49-0 (Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-)

• Product Name: Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• CAS No: 31652-49-0
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 306249
• PubChem ID: 208117
• Update Time: 2025-04-19

Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-ethyl-N'-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-
• 1-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-3-ethylurea
• 31652-49-0
• Urea, 1-ethyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)-, hydrate
• Uracil, 1,3-dimethyl-5-(ethylurea)-, hydrate
• 1-Ethyl-3-(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)urea hydrate
• DTXSID50185538
• 1-(2,4-Diketo-1,3-dimethyl-1,2,3,4-tetrahydropyrimidin-6-yl)-3-ethylurea hydrate

• Inchi： 1S/C9H14N4O3/c1-4-10-8(15)11-6-5-7(14)13(3)9(16)12(6)2/h5H,4H2,1-3H3,(H2,10,11,15)
• InChI Key： FYLHKMGQCHPNSA-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(NC(NCC)=O)N1C)=O

Computed Properties

• Exact Mass: 226.10672
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 81.8Ų

Experimental Properties

• PSA: 81.75